Cas no 1436043-53-6 ((6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone)

• Product Name: (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone
• CAS No: 1436043-53-6
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 5406437
• Update Time: 2025-05-19

(6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone

• Inchi： 1S/C19H22FN3O2/c1-14(15-4-3-5-17(12-15)25-2)22-8-10-23(11-9-22)19(24)16-6-7-18(20)21-13-16/h3-7,12-14H,8-11H2,1-2H3
• InChI Key： YYAQNGLKVVFSJA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)N=C1)(N1CCN(C(C2=CC=CC(OC)=C2)C)CC1)=O

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.9±45.0 °C(Predicted)
• pka: 6.57±0.10(Predicted)

Additional information on (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone

Professional Introduction to Compound with CAS No. 1436043-53-6 and Product Name: (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone

Compound with the CAS number 1436043-53-6 and the product name (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development. The molecular framework of this compound integrates several key pharmacophoric elements, including a fluorinated pyridine ring, a piperazine moiety, and an ethyl side chain derived from 3-methoxybenzene. These structural components contribute to its distinctive chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The fluorinated pyridine ring in the molecular structure of this compound is particularly noteworthy. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacological activity in drug molecules. In this context, the presence of a fluorine substituent at the 6-position of the pyridine ring is expected to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. Recent studies have demonstrated that fluorinated pyridines are frequently employed in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds due to their favorable pharmacokinetic profiles.

Furthermore, the piperazine moiety is another critical feature of this compound. Piperazine derivatives are widely recognized for their versatility in drug design, with applications spanning antipsychotics, antihistamines, and antiparasitic agents. The piperazine ring in this compound is linked to a benzylated ethyl side chain originating from 3-methoxybenzene. This structural arrangement introduces additional hydrophobic interactions and steric effects that can influence the compound's solubility, permeability, and overall bioavailability. The 3-methoxyphenyl group further enhances the compound's lipophilicity, which is often a desirable trait for oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of large chemical libraries, identifying potential hits that exhibit desired pharmacological properties. In the case of (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. These predictions are supported by experimental data from preliminary assays conducted in vitro.

In vitro studies have been instrumental in evaluating the biological potential of this compound. Initial experiments have focused on its interaction with target enzymes and receptors relevant to therapeutic intervention. For instance, assays designed to assess kinase inhibition have shown promising results, indicating that this compound may disrupt signaling pathways associated with cancer progression. Additionally, its interaction with bacterial enzymes has been explored, suggesting potential applications in antimicrobial therapy. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as a strategy to enhance therapeutic efficacy.

The synthesis of this compound represents a culmination of meticulous chemical design and synthetic methodology. The introduction of fluorine at the 6-position of the pyridine ring required precise control over reaction conditions to ensure high yield and purity. Similarly, the installation of the piperazine moiety necessitated multi-step synthetic routes involving nucleophilic substitution reactions and protecting group strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions were employed to construct key carbon-carbon bonds within the molecule. These synthetic endeavors underscore the importance of innovation in organic chemistry for developing novel therapeutic agents.

As research progresses, interdisciplinary approaches combining experimental chemistry with computational modeling will continue to drive advancements in drug discovery. The case of (6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone exemplifies how integrating multiple disciplines can accelerate the development pipeline from lead identification to clinical candidates. Future studies will likely explore derivative compounds generated through structural modifications aimed at optimizing potency, selectivity, and pharmacokinetic properties. Such efforts are essential for translating basic research into tangible therapeutic benefits for patients worldwide.

The impact of fluorinated heterocycles on medicinal chemistry cannot be overstated. Compounds featuring fluorine atoms have consistently demonstrated improved pharmacological profiles compared to their non-fluorinated counterparts. This trend underscores the value of incorporating fluorine into drug molecules during early-stage design phases. The fluorinated pyridine ring in this compound serves as a testament to these principles, offering a scaffold that can be further refined through rational molecular optimization.

In conclusion,(6-Fluoro-3-pyridinyl)[4-[1-(3-methoxyphenyl)ethyl]-1-piperazinyl]methanone (CAS No. 1436043-53-6) represents a compelling example of how structural innovation can yield compounds with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery initiatives within pharmaceutical companies and academic institutions alike. As research continues to uncover new biological functions and mechanisms, this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.